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Compound of Interest

Compound Name: Fmoc-Lys(Mtt)-OH

Cat. No.: B557036

Essential Safety and Handling Guide for Fmoc-
Lys(Mtt)-OH

This guide provides crucial safety, handling, and disposal protocols for Fmoc-Lys(Mtt)-OH, a
key reagent in peptide synthesis and drug development. Adherence to these procedures is vital
for ensuring laboratory safety and research integrity.

Chemical and Physical Properties

Fmoc-Lys(Mtt)-OH is a lysine derivative widely used in solid-phase peptide synthesis (SPPS).
[1] Its key properties are summarized below.
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Property

Value

Molecular Formula

Ca1H4oN204[2]

Molecular Weight Approximately 624.77 g/mol [3]
Appearance White to off-white powder

Melting Point 140°C (with decomposition)

Purity Typically =98% to =99% (as determined by

HPLC)

Storage Temperature

2°C to 8°C is recommended for stable storage.

Solubility

Soluble in organic solvents such as

Dichloromethane (DCM), Dimethylformamide

(DMF), and Dimethyl sulfoxide (DMSO).

Hazard Identification and Safety Precautions

While some safety data sheets (SDS) may not classify Fmoc-Lys(Mtt)-OH as a hazardous

substance, it is prudent to handle it with care. Some suppliers indicate potential hazards under

the Globally Harmonized System (GHS).

Hazard Statement Description Precautionary Statement
H302 Harmful if swallowed. -
H315 Causes skin irritation. -
P305+P351+P338: IF IN
EYES: Rinse cautiously with
) L water for several minutes.
H319 Causes serious eye irritation.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

May cause respirator
H335 ) .y. P Y
irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.
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It may be harmful if inhaled or absorbed through the skin and may cause irritation to the
respiratory tract and skin. Therefore, the use of appropriate personal protective equipment
(PPE) is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and prevent contamination.
The required equipment varies based on the specific laboratory task.

Laboratory EyelFace Hand Body Respiratory
Activity Protection Protection Protection Protection

N95 respirator or

o _ _ Chemical- .
Weighing/Aliquoti  Safety goggles ) o use within a
T ] resistant nitrile Lab coat - ]
ng Powder with side shields certified chemical
gloves
fume hood
. Work in a well-
o Chemical- )
Reconstituting/H ] o ventilated area or
) ) Safety goggles resistant nitrile Lab coat )
andling Solutions chemical fume
gloves
hood
Solid Phase Chemical- Work within a
. Safety goggles . - - .
Peptide ] resistant nitrile Lab coat certified chemical
_ or face shield
Synthesis gloves fume hood
Appropriate
) Heavy-duty, ) pp' P
) Chemical safety i Impervious respirator based
Spill Cleanup chemical- ] ] o
goggles ) clothing/full suit on spill size and
resistant gloves o
ventilation

Operational and Disposal Plan: A Step-by-Step
Guide

A systematic workflow ensures safety from receipt of the chemical to its final disposal.

Receiving and Storage
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 Inspection: Upon receipt, visually inspect the container for any damage or compromised
seals.

» Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and
hazard detalils.

o Storage: Store in a cool, dry, well-ventilated place with the container tightly closed.
Recommended storage is between 2°C and 8°C. Keep in a dark place, sealed from
moisture. For reconstituted stock solutions, store at -20°C for up to one month or -80°C for
up to six months.

Handling and Experimental Protocol

This protocol outlines the safe handling of Fmoc-Lys(Mtt)-OH during its use in SPPS.
e Preparation:
o Don all required PPE as specified in the table above.

o Perform all manipulations of the solid compound, especially weighing, inside a chemical
fume hood or a ventilated enclosure to prevent inhalation of dust.

o Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder.

o Experimental Use (Selective Deprotection Example): Fmoc-Lys(Mtt)-OH is valued for its
acid-labile Mtt protecting group, which can be selectively removed without disturbing other
protecting groups like Boc.

o Reaction Setup: In a fritted synthesis vessel within a fume hood, swell the peptide-resin in
Dichloromethane (DCM).

o Deprotection: To remove the Mtt group, treat the resin with a solution of 1% Trifluoroacetic
acid (TFA) in DCM. The reaction is typically complete within 30 minutes to one hour at

room temperature.

o Washing: Following deprotection, thoroughly wash the resin with DCM and then neutralize
with a solution of 5% Diisopropylethylamine (DIPEA) in DMF.
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o Post-Procedure: The resin is now ready for subsequent coupling reactions at the lysine
side-chain.

Spill and Emergency Procedures
o Spill:

o For small spills, use appropriate tools to carefully collect the spilled solid into a designated
waste container.

o For liquid spills, absorb with an inert material and place it in a suitable container for
disposal.

o For large spills, evacuate the area and use a self-contained breathing apparatus.
e EXxposure:
o Skin Contact: Wash off immediately with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.

o Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.

Waste Disposal Plan

Proper segregation and disposal of waste are critical for laboratory and environmental safety.
e Solid Waste:

o Collect unused or expired Fmoc-Lys(Mtt)-OH solid in a designated, clearly labeled waste
container for non-hazardous solid chemical waste.

o Do not mix with other hazardous waste streams.
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e Contaminated Materials:

o Dispose of all materials that have come into contact with the chemical, such as gloves,
weigh boats, and paper towels, in the same solid chemical waste container.

e Liquid Waste:

o If Fmoc-Lys(Mtt)-OH is dissolved in a solvent, the disposal method is dictated by the
hazards of the solvent.

o Collect the solution in an appropriately labeled liquid waste container that is compatible
with the solvent used.

e Final Disposal:

o Store all waste containers securely with lids closed in a designated waste accumulation

area.

o All waste must be disposed of in accordance with federal, state, and local environmental
regulations. Contact your institution's Environmental Health and Safety (EHS) office for

waste pickup.

Safe Handling Workflow

The following diagram illustrates the key stages and decision points for the safe handling of
Fmoc-Lys(Mtt)-OH in a research environment.
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Caption: Workflow for the safe handling of Fmoc-Lys(Mtt)-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

